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Compound of Interest

Compound Name: 4-Bromo-2-fluoroanisole

Cat. No.: B1265810

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and environmental
responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of 4-
Bromo-2-fluoroanisole, ensuring compliance with safety regulations and minimizing
environmental impact.

Essential Safety Information

4-Bromo-2-fluoroanisole is a compound that requires careful handling due to its potential
hazards. It is known to cause skin and eye irritation and may cause respiratory irritation.[1]
Adherence to appropriate safety protocols is mandatory when managing this chemical.

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Bromo-2-fluoroanisole, compiled

from various safety data sheets.
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Property Value Source
CAS Number 2357-52-0 [1]
Molecular Formula C7H6BrFO [1]
Molecular Weight 205.02 g/mol

Boiling Point 84 °C at 7 mmHg [2]
Density 1.59 g/mL at 25 °C

Flash Point 98 °C (208.4 °F) - closed cup [2]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 4-Bromo-2-fluoroanisole.
1. Personal Protective Equipment (PPE) and Preparation:

o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

o Respiratory Protection: Use a NIOSH (US) or EN 14387 (EU) approved respirator with an
appropriate cartridge (e.g., type ABEK) if working in a poorly ventilated area or if there is a
risk of inhalation.

» Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin
contact.[1]

o Work Area: Ensure the disposal activities are carried out in a well-ventilated area, preferably
within a chemical fume hood.

2. Handling and Containment of Spills:

« In the event of a small spill, absorb the material with an inert absorbent material such as
vermiculite, dry sand, or earth.

e Do not use combustible materials, such as sawdust, to absorb the spill.
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Collect the absorbed material and place it into a suitable, labeled, and closed container for
hazardous waste disposal.[3]

Avoid allowing the chemical to enter drains or waterways.[3]
. Disposal of Unused or Waste 4-Bromo-2-fluoroanisole:
Do not dispose of 4-Bromo-2-fluoroanisole down the drain or in regular trash.

Transfer any unused or waste liquid into a designated, properly labeled hazardous waste
container. The container should be compatible with the chemical and sealable.

The waste container label should clearly identify the contents as "Hazardous Waste: 4-
Bromo-2-fluoroanisole" and include any other information required by your institution's
environmental health and safety (EHS) department.

. Disposal of Contaminated Materials:

Any materials that have come into contact with 4-Bromo-2-fluoroanisole, such as pipette
tips, absorbent pads, and gloves, should be considered contaminated.

Place all contaminated disposable materials into a designated hazardous waste container.

Contaminated reusable labware should be decontaminated according to standard laboratory
procedures before reuse.

. Final Disposal:

Arrange for the collection of the hazardous waste containers by your institution's EHS
department or a licensed chemical waste disposal company.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[2]141[5]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal procedure for 4-Bromo-2-
fluoroanisole.
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Figure 1. Disposal Workflow for 4-Bromo-2-fluoroanisole
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Caption: Figure 1. Disposal Workflow for 4-Bromo-2-fluoroanisole

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1265810?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265810?utm_src=pdf-body
https://www.benchchem.com/product/b1265810?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 1. Page loading... [guidechem.com]

o 2. fishersci.com [fishersci.com]

e 3. cdhfinechemical.com [cdhfinechemical.com]
e 4. fishersci.com [fishersci.com]

e 5. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Safe Disposal of 4-Bromo-2-fluoroanisole: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265810#4-bromo-2-fluoroanisole-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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